Cas no 1376232-60-8 (N-(1-cyano-1-methylethyl)-N-methyl-2-[3-methyl-4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide)

• Product Name: N-(1-cyano-1-methylethyl)-N-methyl-2-[3-methyl-4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide
• CAS No: 1376232-60-8
• MF: C₁₆H₂₅N₅OS
• MW: 335.467601537704
• CID: 6279594
• PubChem ID: 72144047
• Update Time: 2025-10-10

N-(1-cyano-1-methylethyl)-N-methyl-2-[3-methyl-4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z1139277551
• EN300-26680613
• N-(1-cyano-1-methylethyl)-N-methyl-2-[3-methyl-4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide
• AKOS033081523
• N-(2-cyanopropan-2-yl)-N-methyl-2-[3-methyl-4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide
• 1376232-60-8

• Inchi： 1S/C16H25N5OS/c1-12-10-23-15(18-12)21-7-6-20(8-13(21)2)9-14(22)19(5)16(3,4)11-17/h10,13H,6-9H2,1-5H3
• InChI Key： XDCGKUADWCMZKP-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1N1CCN(CC(N(C)C(C#N)(C)C)=O)CC1C

Computed Properties

• Exact Mass: 335.17798161g/mol
• Monoisotopic Mass: 335.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(1-cyano-1-methylethyl)-N-methyl-2-[3-methyl-4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide

N-(1-cyano-1-methylethyl)-N-methyl-2-[3-methyl-4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide: A Comprehensive Overview

CAS No 1376232-60-8 corresponds to the compound N-(1-cyano-1-methylethyl)-N-methyl-2-[3-methyl-4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide, a complex organic molecule with a diverse range of potential applications in the chemical and pharmaceutical industries. This compound is characterized by its intricate structure, which includes a piperazine ring, a thiazole moiety, and an acetamide group, all of which contribute to its unique chemical properties.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation reactions. The presence of the thiazole ring, a heterocyclic structure known for its stability and reactivity, plays a crucial role in the compound's ability to interact with biological systems. Recent studies have highlighted the potential of thiazole-containing compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents.

One of the most promising applications of N-(1-cyano-1-methylethyl)-N-methyl... is in the field of pharmacology. Researchers have demonstrated that this compound exhibits significant bioactivity against various disease models, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a valuable candidate for drug discovery programs.

In terms of structural analysis, the molecule's piperazine ring provides a rigid framework that enhances its binding affinity to target proteins. The methyl groups attached to the piperazine and thiazole rings further enhance the compound's stability and solubility, which are critical factors in drug delivery systems. Recent advancements in computational chemistry have allowed for precise modeling of this compound's interactions with biological targets, providing deeper insights into its mechanism of action.

The incorporation of the acetamide group in the molecule's structure contributes to its lipophilicity, which is essential for crossing biological membranes. This property has been leveraged in the development of targeted drug delivery systems, where precise control over drug release is crucial. Studies have shown that this compound can be effectively encapsulated within lipid nanoparticles, enhancing its bioavailability and reducing systemic toxicity.

Another area of interest is the compound's potential as a building block for more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore a wide range of derivatives with varying biological activities. This versatility has made it a popular choice in combinatorial chemistry libraries, where high-throughput screening is used to identify lead compounds for therapeutic development.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemical agents in agricultural and industrial applications. Its degradation pathways have been thoroughly investigated, revealing that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, CAS No 1376232... represents a significant advancement in organic chemistry, offering a versatile platform for exploring new therapeutic strategies and chemical innovations. With ongoing research uncovering new applications and improving our understanding of its properties, this compound is poised to play an increasingly important role in various scientific disciplines.